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Compound of Interest

Compound Name: Cox-2-IN-14

Cat. No.: B12409751 Get Quote

For Research Use Only

Introduction
MedChemExpress Cox-2-IN-14, also identified as compound 2a in scientific literature, is a

potent and selective inhibitor of cyclooxygenase-2 (COX-2).[1] COX-2 is an enzyme

responsible for the synthesis of pro-inflammatory prostaglandins, making it a key target in the

development of anti-inflammatory therapeutics.[1] Cox-2-IN-14 has demonstrated significant

anti-inflammatory activity in preclinical models, indicating its potential for research in

inflammation and related pathologies. These application notes provide detailed protocols for

the handling and use of Cox-2-IN-14 in common in vitro and in vivo assays.
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Product Name MedChemExpress Cox-2-IN-14

Synonym Compound 2a

Chemical Formula C₂₁H₁₉N₃O₃S

Molecular Weight 405.46

Purity ≥98%

Appearance A crystalline solid

Solubility Soluble in DMSO

Storage

Store at -20°C for long-term storage. For

immediate use, solutions can be stored at -80°C

for up to 1 month. Avoid repeated freeze-thaw

cycles.

Biological Activity
Cox-2-IN-14 is a selective inhibitor of the COX-2 enzyme. The inhibitory activity of Cox-2-IN-14
and a non-selective control, Indomethacin, are summarized below.

Compound COX-1 IC₅₀ (µM) COX-2 IC₅₀ (µM)
Selectivity Index

(COX-1/COX-2)

Cox-2-IN-14

(Compound 2a)
>100 1.95 >51.28

Indomethacin

(Control)
0.82 4.38 0.18

Data from Gonçalves DS, et al. Bioorg Med Chem. 2020.

In vivo, Cox-2-IN-14 has been shown to reduce inflammation in a mouse model of croton oil-

induced ear edema.
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Compound Dose (mg/ear) Edema Inhibition (%)
MPO Activity

Inhibition (%)

Cox-2-IN-14

(Compound 2a)
0.5 78.3 62.1

Indomethacin

(Control)
0.5 85.2 75.4

Data from Gonçalves DS, et al. Bioorg Med Chem. 2020.

Signaling Pathway
Cox-2-IN-14 exerts its anti-inflammatory effects by inhibiting the conversion of arachidonic acid

to prostaglandin H₂ (PGH₂), a key step in the synthesis of pro-inflammatory prostaglandins.

Arachidonic Acid

COX-2 Prostaglandin H₂
Pro-inflammatory

Prostaglandins (PGE₂, etc.) Inflammation
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Caption: COX-2 signaling pathway and the inhibitory action of Cox-2-IN-14.

Experimental Protocols
In Vitro COX-1/COX-2 Inhibition Assay
This protocol is a colorimetric method to determine the potency and selectivity of Cox-2-IN-14.
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Caption: Workflow for the in vitro COX inhibition assay.

Materials:

COX-1 (ovine) and COX-2 (human recombinant) enzymes

Assay Buffer (0.1 M Tris-HCl, pH 8.0)

Hemin

Arachidonic Acid (substrate)

Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

Cox-2-IN-14
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Indomethacin (non-selective inhibitor control)

DMSO (vehicle)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Cox-2-IN-14 and Indomethacin in DMSO. Further dilute in Assay

Buffer to desired concentrations.

To each well of a 96-well plate, add Assay Buffer, Hemin, and either COX-1 or COX-2

enzyme.

Add the diluted Cox-2-IN-14, Indomethacin, or vehicle (DMSO) to the respective wells.

Incubate the plate at 25°C for 5 minutes.

Add the colorimetric substrate to all wells.

Initiate the reaction by adding arachidonic acid to all wells.

Incubate for 2 minutes at 25°C.

Read the absorbance at 590 nm using a microplate reader.

Calculate the percentage of inhibition for each concentration and determine the IC₅₀ values.

In Vivo Croton Oil-Induced Ear Edema in Mice
This protocol describes a standard model for evaluating the topical anti-inflammatory activity of

Cox-2-IN-14.
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Group and Acclimatize Mice

Topically Apply Cox-2-IN-14,
Vehicle, or Control to the Right Ear

Apply Croton Oil to the Right Ear
and Vehicle to the Left Ear

Euthanize Mice and Measure
Ear Punch Weight Difference

Perform Myeloperoxidase (MPO) Assay
on Ear Tissue Homogenates

Click to download full resolution via product page

Caption: Workflow for the in vivo croton oil-induced ear edema assay.

Materials:

Male Swiss mice (25-30 g)

Cox-2-IN-14

Indomethacin (positive control)

Acetone (vehicle)

Croton oil

Ear punch
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Analytical balance

Procedure:

Dissolve Cox-2-IN-14 and Indomethacin in acetone to the desired concentration (e.g., 0.5

mg/20 µL).

Administer 20 µL of the test solution (Cox-2-IN-14, Indomethacin, or vehicle) topically to the

inner and outer surfaces of the right ear of each mouse.

After 30 minutes, apply 20 µL of 5% croton oil in acetone to the right ear of each mouse to

induce inflammation. Apply 20 µL of acetone to the left ear as a control.

After 6 hours, euthanize the mice.

Remove a 6 mm diameter disc from both the right and left ears using an ear punch.

Weigh the ear punches immediately. The difference in weight between the right and left ear

punches indicates the degree of edema.

Calculate the percentage of edema inhibition compared to the vehicle-treated group.

Myeloperoxidase (MPO) Activity Assay
This assay measures neutrophil infiltration into the inflamed tissue as an indicator of

inflammation.

Materials:

Ear tissue samples from the in vivo study

Potassium phosphate buffer (50 mM, pH 6.0) containing 0.5% hexadecyltrimethylammonium

bromide (HTAB)

o-dianisidine dihydrochloride

Hydrogen peroxide (H₂O₂)

Spectrophotometer
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Procedure:

Homogenize the ear tissue samples in ice-cold potassium phosphate buffer with HTAB.

Centrifuge the homogenates at 12,000 x g for 15 minutes at 4°C.

Collect the supernatant.

In a 96-well plate, add the supernatant to a reaction mixture containing potassium phosphate

buffer, o-dianisidine dihydrochloride, and H₂O₂.

Measure the change in absorbance at 460 nm over time.

MPO activity is expressed as units per milligram of tissue.

Calculate the percentage of MPO activity inhibition compared to the vehicle-treated group.

Disclaimer
The information provided in these application notes is for research use only and is not intended

for diagnostic or therapeutic purposes. The protocols provided are intended as a guide and

may require optimization for specific experimental conditions. It is the responsibility of the

researcher to ensure all experiments are conducted in accordance with institutional and

national guidelines for animal care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12409751#medchemexpress-cox-2-in-14-product-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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